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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for Acid
Yellow 61 (CAS No. 12217-38-8), a monoazo acid dye. Due to the limited availability of specific

quantitative toxicological and ecotoxicological data for Acid Yellow 61, this guide also includes

information on the general safety profile of acid dyes and detailed experimental protocols for

key toxicological assessments as mandated by regulatory bodies.

Chemical and Physical Properties
Acid Yellow 61 is a yellow powder that is soluble in water.[1] Key identification and property

data are summarized in the table below.
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Property Value Reference

Chemical Name

Benzenesulfonic acid, 2,5-

dichloro-4-[4,5-dihydro-3-

methyl-5-oxo-4-[[2-

[(ethylphenyl)amino]sulfonyl]ph

enyl]azo]-

[2][3]

C.I. Name Acid Yellow 61 [1][4]

CAS Number 12217-38-8 [4]

Molecular Formula C24H20Cl2N5NaO6S2 [1]

Molecular Weight 632.47 g/mol [1]

Appearance Yellow powder [1]

Solubility
Soluble in water (35 g/L at 90

°C)
[1]

Hazard Identification and Classification
The GHS classification for Acid Yellow 61 is not consistently available across public

databases. However, for some acid dyes, general classifications are provided. For example, a

safety data sheet for Acid Orange 61, a different acid dye, indicates it is not classified as

hazardous.[5] General hazards associated with acid dyes in powder form include the potential

for dust formation, which can lead to respiratory irritation.[6] Some sources indicate that Acid
Yellow 61 may cause an allergic skin reaction.[2]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

P363: Wash contaminated clothing before reuse.

Toxicological Information
Specific quantitative toxicological data for Acid Yellow 61, such as LD50 values, are not

readily available in the public domain. However, a safety data sheet for a related substance,

Acid Orange 61, provides the following information which can be considered indicative for this

class of dyes:

Test Result Species Reference

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat [5]

Skin Irritation Non-irritant Rabbit [5]

Eye Irritation Non-irritant Rabbit [5]

It is important to note that this data is for a different, though structurally related, chemical and

should be used for general guidance only.

Experimental Protocols
For researchers needing to generate specific safety data, the following are detailed

methodologies for key toxicological experiments based on OECD guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to determine the acute oral toxicity of a substance.

Methodology:

Principle: A stepwise procedure is used with a limited number of animals per step. The

outcome of each step determines the next step, allowing for classification of the substance

into a toxicity category.
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Animal Model: Typically, young adult female rats are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and

water, except for a brief fasting period before dosing.

Dose Levels and Administration: The substance is administered orally by gavage in a single

dose. The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg body weight).

Procedure:

A group of three animals is dosed at the starting dose level.

The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

If no mortality occurs, the next higher dose level is used in another group of three animals.

If mortality occurs, the procedure is repeated at a lower dose level.

Observations: Animals are observed for changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern. Body weight is recorded weekly.

Pathology: At the end of the study, all surviving animals are euthanized and a gross necropsy

is performed.

Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause irritation or corrosion to the skin.

Methodology:

Principle: The substance is applied to the skin of an animal, and the degree of irritation is

observed and scored at specified intervals.

Animal Model: The albino rabbit is the preferred species.

Preparation of Animal: The fur on the back of the animal is clipped 24 hours before the test.
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Application of the Test Substance:

A small area (approximately 6 cm²) of skin is selected.

0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test substance is applied to

the skin under a gauze patch.

The patch is secured with non-irritating tape, and the trunk of the animal is wrapped to

hold the patch in place and prevent ingestion of the substance.

Exposure Duration: The exposure period is typically 4 hours.

Observations:

After the exposure period, the patch is removed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

The reactions are scored according to a standardized scale.

Interpretation of Results: The average scores for erythema and edema are used to classify

the substance's irritation potential.

Visualizations
The following diagrams illustrate key logical workflows related to the safety assessment of Acid
Yellow 61.
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Hazard Identification

Risk Assessment & Mitigation

Emergency Response

Potential Hazard:
Acid Yellow 61 Powder

Exposure Routes:
- Inhalation (dust)

- Skin Contact
- Eye Contact

Leads to

Engineering Controls:
- Ventilation

- Dust control systems

Mitigated by

Personal Protective Equipment (PPE):
- Respirator

- Gloves
- Safety GogglesMitigated by

Safe Handling Procedures:
- Avoid dust generation

- Wash hands after handling

Mitigated by

First Aid Measures:
- Inhalation: Fresh air

- Skin: Wash with water
- Eyes: Rinse with water

In case of exposure

Click to download full resolution via product page

Caption: Hazard identification, risk assessment, and emergency response workflow for

handling Acid Yellow 61 powder.
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Start: Acute Oral Toxicity Test (OECD 423)

Administer Starting Dose
(e.g., 2000 mg/kg) to 3 Rats

Observe for 14 Days
(Mortality & Clinical Signs)

Mortality Observed?

Administer Lower Dose
(e.g., 300 mg/kg) to 3 Rats

Yes

No Mortality:
Substance classified in lower toxicity category

No

End of Study:
Perform Necropsy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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